Cas no 77795-30-3 (1H-2-Benzopyran-1-one, 3,4-dihydro-7,8-dimethoxy-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3,4-dihydro-7,8-dimethoxy-3-methyl-
• CAS No: 77795-30-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 535516
• PubChem ID: 15677558
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one, 3,4-dihydro-7,8-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-7,8-dimethoxy-3-methyl-
• 7,8-dimethoxy-3-methyl-3,4-dihydroisochromen-1-one
• DTXSID90576724
• 3-methyl-7,8-dimethoxy-3,4-dihydroisocoumarin
• 7,8-Dimethoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
• 77795-30-3

• Inchi： 1S/C12H14O4/c1-7-6-8-4-5-9(14-2)11(15-3)10(8)12(13)16-7/h4-5,7H,6H2,1-3H3
• InChI Key： JYXVFFDYMJVWCP-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2CC1C)OC)OC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans